(2Z,6E)-2,6-bis(4-(dimethylamino)benzylidene)cyclohexanone
Description
(2Z,6E)-2,6-bis(4-(dimethylamino)benzylidene)cyclohexanone is a useful research compound. Its molecular formula is C24H28N2O and its molecular weight is 360.5 g/mol. The purity is usually 95%.
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Mechanism of Action
Target of Action
The primary target of (2Z,6E)-2,6-bis(4-(dimethylamino)benzylidene)cyclohexanone is the (2Z,6E)-farnesyl diphosphate synthase . This enzyme plays a crucial role in the biosynthesis of the mycobacterial cell wall .
Mode of Action
The compound interacts with its target, the (2Z,6E)-farnesyl diphosphate synthase, by catalyzing the condensation of only one isopentenyl pyrophosphate (IPP) unit in the cis configuration to E-geranyl diphosphate (E-GPP), generating the 15 carbon product (2Z,6E)-farnesyl diphosphate (Z-FPP or EZ-FPP) .
Biochemical Pathways
The affected pathway is the polyprenol biosynthetic process . The compound, as a product of the enzyme’s action, is the precursor of decaprenyl diphosphate, which has a central role in the biosynthesis of the mycobacterial cell wall .
Result of Action
The molecular effect of the compound’s action is the production of (2Z,6E)-farnesyl diphosphate (Z-FPP or EZ-FPP) . On a cellular level, this leads to the biosynthesis of the mycobacterial cell wall .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2Z,6E)-2,6-bis(4-(dimethylamino)benzylidene)cyclohexanone involves the condensation of two molecules of 4-(dimethylamino)benzaldehyde with one molecule of cyclohexanone in the presence of a base catalyst.", "Starting Materials": [ "4-(dimethylamino)benzaldehyde", "cyclohexanone", "base catalyst" ], "Reaction": [ "Step 1: Dissolve 4-(dimethylamino)benzaldehyde (2 equivalents) and cyclohexanone (1 equivalent) in a suitable solvent such as ethanol or methanol.", "Step 2: Add a base catalyst such as sodium hydroxide or potassium hydroxide to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours until the desired product is formed.", "Step 4: Cool the reaction mixture and filter the product.", "Step 5: Wash the product with a suitable solvent such as diethyl ether or chloroform to remove any impurities.", "Step 6: Dry the product under vacuum to obtain the final compound, (2Z,6E)-2,6-bis(4-(dimethylamino)benzylidene)cyclohexanone." ] } | |
CAS No. |
18977-38-3 |
Molecular Formula |
C24H28N2O |
Molecular Weight |
360.5 g/mol |
IUPAC Name |
2,6-bis[[4-(dimethylamino)phenyl]methylidene]cyclohexan-1-one |
InChI |
InChI=1S/C24H28N2O/c1-25(2)22-12-8-18(9-13-22)16-20-6-5-7-21(24(20)27)17-19-10-14-23(15-11-19)26(3)4/h8-17H,5-7H2,1-4H3 |
InChI Key |
XRJCFZUOXQVWGF-UHFFFAOYSA-N |
SMILES |
CN(C)C1=CC=C(C=C1)C=C2CCCC(=CC3=CC=C(C=C3)N(C)C)C2=O |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C=C2CCCC(=CC3=CC=C(C=C3)N(C)C)C2=O |
solubility |
not available |
Origin of Product |
United States |
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